Allyl 3-amino-5-methylbenzoate
Overview
Description
Allyl 3-amino-5-methylbenzoate is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds synthesized from derivatives similar to Allyl 3-amino-5-methylbenzoate have shown significant antimicrobial activity against various pathogens. For instance, new oxadiazoles, triazoles, and thiadiazoles starting from related compounds have demonstrated notable antimicrobial effects against Escherichia coli and Rhizoctonia bataticola, with some also showing antitubercular activity against Mycobacterium tuberculosis H37Rv strain (Laddi & Desai, 2016).
Antioxidant Properties
Novel derivatives, including those synthesized from precursors similar to this compound, have been evaluated for their antioxidant activities. These compounds were analyzed for their reducing power, free radical scavenging, and metal chelating activities, showing potential as antioxidants compared to standard agents like EDTA and α-tocopherol (Yüksek et al., 2015).
Nucleophilic Substitution Reactions
Research has delved into nucleophilic substitution reactions involving compounds akin to this compound, leading to the creation of new derivatives with potential chemical applications. These studies highlight the versatility of such compounds in synthetic organic chemistry (Mataka et al., 1992).
Synthesis of Benzothiophene Derivatives
Compounds related to this compound have been utilized in synthesizing benzothiophene derivatives, which are of interest due to their pharmacological activities. Such research efforts underscore the potential of these compounds in drug discovery and development (Lumbroso et al., 2015).
Safety and Hazards
While specific safety data for Allyl 3-amino-5-methylbenzoate is not available, allyl compounds in general are known to be hazardous. For instance, Allyl Alcohol is highly flammable, acutely toxic via oral, dermal, and inhalation exposure routes, and can cause skin, eye, and respiratory irritation .
Future Directions
Properties
IUPAC Name |
prop-2-enyl 3-amino-5-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-3-4-14-11(13)9-5-8(2)6-10(12)7-9/h3,5-7H,1,4,12H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYJUKVCWIPWWOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N)C(=O)OCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80623135 |
Source
|
| Record name | Prop-2-en-1-yl 3-amino-5-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80623135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
153775-25-8 |
Source
|
| Record name | Prop-2-en-1-yl 3-amino-5-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80623135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-5-[(2R,3S,4S)-4-hydroxy-2-[(E)-3-hydroxyoct-1-enyl]oxan-3-yl]pent-3-enoic acid](/img/structure/B140861.png)
![2-[4-(Thiazol-2-yl)phenyl]propionic Acid](/img/structure/B140869.png)
